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Compound of Interest

Compound Name: 2-Chloro-6-iodobenzaldehyde
CAS No.: 51738-07-9
Cat. No.: B1457149

Get Quote

Executive Hazard Assessment: Know Your
Compound[2]

Before selecting armor, one must understand the threat. 2-Chloro-6-iodobenzaldehyde is not
a generic reagent; it is a halogenated aromatic aldehyde.[1][2] While often classified under
standard "Irritant” codes, its structural features dictate specific handling protocols that exceed
basic safety standards.

The "Low-Melting" Hazard

Unlike high-melting powders, this compound is a low-melting solid (analogs melt between 30—
60°C).[1][2]

» Field Insight: In a warm laboratory or upon contact with warm glove surfaces, this solid can
tackify or melt into an oily film.

e The Risk: Liquids permeate nitrile gloves significantly faster than dry solids.[2] Standard
"dust” protocols fail if the solid melts on your fingertips.[2]
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GHS Classification & Target Organs

Operational
Hazard Class GHS Code Hazard Statement o
Implication
Contact dermatitis
Skin Irritation H315 Causes skin irritation risk; potential
sensitizer.[1][2][3]
) Aldehydes are
o Causes serious eye )
Eye Irritation H319 S reactive; corneal
irritation o ]
clouding is a risk.[2]
_ Dust/Vapor is
May cause respiratory _ .
STOT-SE H335 bioactive; do not

irritation
inhale.[1][2]

The Defensive Barrier: PPE Selection Strategy

Do not rely on generic "safety glasses and gloves" advice. For halogenated aromatics, we use
a Redundancy Protocol.

A. Hand Protection: The "Double-Shell" Technique

Primary Recommendation: Double Nitrile (0.11 mm minimum outer thickness).[2]

e Inner Layer: 4-mil Nitrile (Standard blue/purple).[1][2] Acts as the final barrier and sweat
absorber.[2]

e Outer Layer: 5-mil+ Nitrile or textured Grip Nitrile.[1][2]

o Why? Halogenated compounds (Cl, I) increase lipophilicity, allowing them to migrate
through polymers.[1] If the outer glove is compromised or the solid melts, the inner glove
provides the necessary "doffing time" to change without skin contact.

» Validation: Inspect glove fingertips every 20 minutes.[2] If the outer glove feels "tacky" or
discolored (iodine liberation), change immediately.

B. Eye & Face Protection
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Requirement: Chemical Splash Goggles (ANSI Z87.1+).[2]
« Contraindication:Do not use standard safety glasses.[1]

e Reasoning: As a fine powder or low-melting solid, static electricity can cause particles to
"jump" during weighing.[1][2] Safety glasses have gaps; goggles seal the orbital area against
dust ingress and vapors.[2]

C. Respiratory Protection

Primary: Certified Chemical Fume Hood (Face velocity: 0.3—0.5 m/s).[2] Secondary (Outside
Hood): If weighing must occur on an open bench (strongly discouraged), a P100 particulate
respirator is required. Simple N95 masks are insufficient for organic vapors if the solid sublims
or melts.[2]

Operational Workflow & Decision Logic

The following diagram outlines the decision-making process for handling this compound based
on its physical state.
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START: Handling 2-Chloro-6-iodobenzaldehyde

Assess Physical State

' Solid / Powder ' (Dissolved in Solven')

Check Solvent Type

v

Weighing Protocol:
Use Anti-Static Gun
Avoid Metal Spatulas (Corrosion risk)

Solvent: DCM / Chloroform Solvent: MeOH / DMF / THF

PPE: Double Nitrile PPE: Standard Nitrile
(Change every 15 mins) (Change on splash)

Proceed with Reaction

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on physical state and solvent interaction.[1][2] Note the
escalated glove requirement for halogenated solvents.[1]

Step-by-Step Handling Protocols
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Protocol A: Weighing & Transfer (The Critical Zone)

Static electricity is the enemy of halogenated benzaldehydes.[1]

Preparation: Place the balance inside the fume hood if possible.[2] If not, use a localized
powder enclosure.

 Static Control: Use an ionizing fan or anti-static gun on the weighing boat.[2] Halogenated
aromatics are prone to static cling, causing "jumping" powder.

e Tooling: Use a ceramic or glass spatula.[2] Avoid stainless steel if the compound shows
signs of discoloration (iodine/chlorine degradation can corrode metal, contaminating the
sample).

o Transfer: Dissolve the solid immediately after weighing. Do not leave the solid exposed to
air/light for extended periods (aldehyde oxidation risk).[2]

Protocol B: Emergency Spill Response

If the container drops or breaks:

o Evacuate: Move 5 meters away. Allow dust to settle (2 minutes).[2]
e Don PPE: Goggles + Double Nitrile + Lab Coat.[2]

o Containment:

o Dry Spill: Do NOT dry sweep (creates dust).[2] Cover with a solvent-dampened pad
(ethanol or acetone) to wet the powder, then wipe up.[1][2]

o Wet Spill: Absorb with vermiculite or clay.[2]

» Decontamination: Wipe the surface with a 10% Sodium Thiosulfate solution (neutralizes
potential free iodine) followed by soap and water.[2]

Waste Disposal Architecture

Proper disposal is a legal and environmental imperative.[2] This compound contains two
halogens (Cl, 1), making it a "High Halogen" waste.[1]
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Waste Stream Classification Container Labeling

"Solid Waste: Halogenated
Solid Waste Hazardous Chemical Solid Organic.[1][2] Contains: 2-
Chloro-6-iodobenzaldehyde”

"Halogenated Solvents.[1][2]
Liquid Waste Halogenated Organic Contains: DCM, 2-Chloro-6-
iodobenzaldehyde"

) "Sharps contaminated with
Contaminated Sharps Hazardous Sharps ]
Halogenated Aromatics"

Critical Rule: Never mix this waste with "Non-Halogenated" (e.g., Acetone/Methanol) waste
streams. The cost of disposal for halogenated waste is significantly higher, and mixing streams
forces the entire container to be treated as halogenated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 2-Chloro-6-iodobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1457149/docs#personal-protective-equipment-ppe-
handling-guide-2-chloro-6-iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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